Cas no 2138808-67-8 (Butanoic acid, 2-[(5-methyl-2-thiazolyl)methylene]-)

• Product Name: Butanoic acid, 2-[(5-methyl-2-thiazolyl)methylene]-
• CAS No: 2138808-67-8
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 5261293
• Update Time: 2025-06-08

Butanoic acid, 2-[(5-methyl-2-thiazolyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[(5-methyl-2-thiazolyl)methylene]-

• Inchi： 1S/C9H11NO2S/c1-3-7(9(11)12)4-8-10-5-6(2)13-8/h4-5H,3H2,1-2H3,(H,11,12)
• InChI Key： VTDAEWLERJYDNS-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(=CC1=NC=C(C)S1)CC

Additional information on Butanoic acid, 2-[(5-methyl-2-thiazolyl)methylene]-

Research Brief on Butanoic acid, 2-[(5-methyl-2-thiazolyl)methylene]- (CAS: 2138808-67-8)

Butanoic acid, 2-[(5-methyl-2-thiazolyl)methylene]-, with the CAS number 2138808-67-8, is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its thiazole and butanoic acid moieties, has been investigated for its potential biological activities, particularly in the context of drug discovery and development. Recent studies have explored its role as a modulator of various biochemical pathways, making it a promising candidate for therapeutic applications.

The structural features of Butanoic acid, 2-[(5-methyl-2-thiazolyl)methylene]- suggest its potential as a small-molecule inhibitor or activator of specific enzymes or receptors. The thiazole ring, a common pharmacophore in medicinal chemistry, is known for its ability to interact with biological targets, while the butanoic acid moiety may contribute to solubility and bioavailability. These attributes have led researchers to investigate its efficacy in models of inflammation, cancer, and infectious diseases.

Recent research has focused on the synthesis and optimization of Butanoic acid, 2-[(5-methyl-2-thiazolyl)methylene]- to enhance its pharmacological properties. Studies have employed computational modeling and structure-activity relationship (SAR) analyses to identify key structural modifications that improve target binding and reduce off-target effects. For instance, modifications to the thiazole ring or the introduction of substituents on the butanoic acid chain have been explored to fine-tune the compound's activity and selectivity.

In vitro and in vivo studies have provided preliminary evidence of the compound's biological activity. For example, Butanoic acid, 2-[(5-methyl-2-thiazolyl)methylene]- has shown inhibitory effects on specific kinases involved in inflammatory signaling pathways. Additionally, its potential as an antimicrobial agent has been investigated, with promising results against bacterial and fungal pathogens. These findings underscore the compound's versatility and its potential as a scaffold for further drug development.

Despite these advances, challenges remain in the development of Butanoic acid, 2-[(5-methyl-2-thiazolyl)methylene]- as a therapeutic agent. Issues such as metabolic stability, pharmacokinetics, and toxicity profiles need to be addressed through further preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, Butanoic acid, 2-[(5-methyl-2-thiazolyl)methylene]- (CAS: 2138808-67-8) represents a promising avenue for research in chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. Continued research efforts will be crucial to fully elucidate its mechanisms of action and optimize its therapeutic potential.